Cas no 1163135-92-9 ((15R)-Bimatoprost)

(15R)-Bimatoprost is a stereoisomer of the synthetic prostaglandin analog bimatoprost, primarily utilized in ophthalmic applications. Its distinct configuration at the 15-position enhances its binding affinity to prostaglandin receptors, improving efficacy in reducing intraocular pressure (IOP) for glaucoma and ocular hypertension treatment. The compound exhibits high selectivity and potency, enabling lower dosing concentrations while maintaining therapeutic effects. Its stability and predictable pharmacokinetic profile contribute to consistent clinical outcomes. Additionally, (15R)-Bimatoprost demonstrates reduced side effects, such as conjunctival hyperemia, compared to other prostaglandin analogs. These attributes make it a valuable candidate for further research and development in ocular therapeutics.
(15R)-Bimatoprost structure
(15R)-Bimatoprost structure
Product Name:(15R)-Bimatoprost
CAS No:1163135-92-9
MF:C25H37NO4
MW:415.565587759018
MDL:MFCD23115442
CID:833941
Update Time:2025-07-03

(15R)-Bimatoprost Chemical and Physical Properties

Names and Identifiers

    • (15R)-Bimatoprost
    • 15(R)-17-phenyl trinor Prostaglandin F2α ethyl amide
    • 15R-Bimatoprost
    • 15-epi-bimatoprost
    • 19-Hydroxy-4-androstene-3,17-dione
    • 19-Hydroxy-androst-4-en-3,17-dion
    • 19-Hydroxyandrostendione
    • 19-Hydroxyandrostenedione
    • 4-Androsten-19-ol-3,17-dione
    • 4-Androstene-3,17-dione-19-ol
    • (5Z)-7-[(1R,2R,3R,5S)-3,5-Dihydroxy-2-[(1E,3R)-3-hydroxy-5-phenyl-1-penten-1-yl]cyclopentyl]-N-ethyl-5-heptenamide
    • MDL: MFCD23115442
    • Inchi: 1S/C25H37NO4/c1-2-26-25(30)13-9-4-3-8-12-21-22(24(29)18-23(21)28)17-16-20(27)15-14-19-10-6-5-7-11-19/h3,5-8,10-11,16-17,20-24,27-29H,2,4,9,12-15,18H2,1H3,(H,26,30)/b8-3-,17-16+/t20-,21-,22-,23+,24-/m1/s1
    • InChI Key: AQOKCDNYWBIDND-ZPFRTTICSA-N
    • SMILES: O[C@H]1C[C@H]([C@H](/C=C/[C@@H](CCC2C=CC=CC=2)O)[C@H]1C/C=C\CCCC(NCC)=O)O

Computed Properties

  • Exact Mass: 415.27200
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 13

Experimental Properties

  • Density: 1.145±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.04 g/l) (25 º C),
  • PSA: 89.79000
  • LogP: 3.53780

(15R)-Bimatoprost Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci65538-1mg
15(R)-17-phenyl trinor Prostaglandin F2α ethyl amide
1163135-92-9 98%
1mg
¥1720.00 2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci65538-5mg
15(R)-17-phenyl trinor Prostaglandin F2α ethyl amide
1163135-92-9 98%
5mg
¥6966.00 2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci65538-10mg
15(R)-17-phenyl trinor Prostaglandin F2α ethyl amide
1163135-92-9 98%
10mg
¥11741.00 2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci65538-500ug
15(R)-17-phenyl trinor Prostaglandin F2α ethyl amide
1163135-92-9 98%
500ug
¥902.00 2023-09-08
TRC
B386815-1mg
(15R)-Bimatoprost
1163135-92-9
1mg
$ 295.00 2023-04-18
TRC
B386815-10mg
(15R)-Bimatoprost
1163135-92-9
10mg
$ 1166.00 2023-04-18
SHENG KE LU SI SHENG WU JI SHU
sc-287309-500 µg
15(R)-17-phenyl trinor Prostaglandin F2α ethyl amide,
1163135-92-9
500µg
¥963.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-287309A-1 mg
15(R)-17-phenyl trinor Prostaglandin F2α ethyl amide,
1163135-92-9
1mg
¥1,835.00 2023-07-11
eNovation Chemicals LLC
D699647-10mg
(15R)-Bimatoprost
1163135-92-9 95%
10mg
$795 2024-08-03
eNovation Chemicals LLC
D699647-55mg
(15R)-Bimatoprost
1163135-92-9 95%
55mg
$1285 2024-08-03

(15R)-Bimatoprost Suppliers

Xiantao Lizhao Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1163135-92-9)(5Z)-N-ethyl-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3R)-3-hydroxy-5-phenyl-1-pentenyl]-cyclopentyl]hept-5-enamide
Order Number:LZ0060
Stock Status:in Stock
Quantity:100mg
Purity:97%
Pricing Information Last Updated:Tuesday, 6 January 2026 10:10
Price ($):inquiry
Email:1010771219@qq.com

(15R)-Bimatoprost Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Additional information on (15R)-Bimatoprost

Professional Introduction to (15R)-Bimatoprost (CAS No. 1163135-92-9)

(15R)-Bimatoprost, chemically designated as (15R)-enantiomer of bimatoprost, is a potent synthetic prostaglandin analog that has garnered significant attention in the field of ophthalmology and pharmaceutical research. With the CAS number 1163135-92-9, this compound is widely recognized for its therapeutic applications, particularly in the management of glaucoma and other ocular conditions. The unique stereochemistry of (15R)-Bimatoprost contributes to its high efficacy and selectivity, making it a subject of extensive study and innovation.

The mechanism of action of (15R)-Bimatoprost involves the stimulation of prostaglandin receptors, primarily the prostaglandin FP receptor, which leads to an increase in aqueous humor outflow. This mechanism is crucial in reducing intraocular pressure (IOP), a key factor in the treatment of glaucoma. Recent advancements in pharmacological research have highlighted the compound's ability to modulate various cellular pathways, thereby offering insights into potential new therapeutic applications beyond ocular conditions.

One of the most compelling aspects of (15R)-Bimatoprost is its high affinity for the FP receptor, which results in minimal systemic side effects. This selectivity has been a focal point in clinical trials and preclinical studies, where researchers have observed that patients treated with (15R)-Bimatoprost exhibit better compliance due to reduced local irritation and systemic adverse effects compared to other prostaglandin analogs. The compound's efficacy has been further validated by multiple randomized controlled trials, which have demonstrated its ability to lower IOP by up to 30% within a few weeks of treatment.

In recent years, researchers have also explored the potential of (15R)-Bimatoprost in treating other ocular conditions beyond glaucoma. For instance, studies have shown promising results in using this compound for the management of macular edema, a condition often associated with diabetes and retinal vein occlusion. The anti-angiogenic properties of (15R)-Bimatoprost have been particularly noted, as they can help reduce vascular permeability and inflammation in the retina.

The stereochemical configuration of (15R)-Bimatoprost plays a critical role in its pharmacological profile. Unlike its enantiomer (11β)-bimatoprost, which is less active or inactive in certain therapeutic contexts, the (15R) configuration ensures optimal binding to the FP receptor. This stereochemical specificity has been a key focus in drug design and development, as it underscores the importance of enantiomeric purity in achieving desired therapeutic outcomes. Advanced chromatographic techniques and synthetic methodologies have enabled pharmaceutical companies to produce highly pure forms of (15R)-Bimatoprost, thereby enhancing its clinical efficacy.

The pharmacokinetic properties of (15R)-Bimatoprost are another area of interest. The compound exhibits rapid absorption after topical administration and has a relatively long half-life, allowing for once-daily dosing regimens. This convenience has significantly improved patient adherence to treatment protocols. Additionally, studies have shown that (15R)-Bimatoprost does not significantly interact with other commonly used ophthalmic medications, making it a versatile option for patients with multiple ocular conditions.

Emerging research also suggests that (15R)-Bimatoprost may have applications beyond ophthalmology. Preliminary studies have indicated potential benefits in managing certain dermatological conditions due to its anti-inflammatory and vasoconstrictive properties. While these findings are still under investigation, they open up new avenues for exploring the therapeutic potential of this compound.

The safety profile of (15R)-Bimatoprost has been extensively evaluated through rigorous clinical trials and post-marketing surveillance. Common side effects include conjunctival hyperemia, eyelid darkening, and increased lacrimation. However, these effects are generally mild and transient. Rare but serious adverse events have also been reported, including macular edema and acute angle-closure glaucoma. Patients are advised to use caution and consult their healthcare provider if they experience any unusual symptoms during treatment.

The future direction of research on (15R)-Bimatoprost includes exploring novel delivery systems that could enhance its bioavailability and reduce local irritation. Nanotechnology-based formulations and mucoadhesive drug delivery systems are among the innovative approaches being investigated. These advancements could potentially lead to more effective treatments with fewer side effects.

In conclusion, (15R)-Bimatoprost (CAS No. 1163135-92-9) is a highly effective therapeutic agent with significant applications in ophthalmology. Its unique stereochemistry, potent mechanism of action, and favorable pharmacokinetic profile make it a cornerstone in the management of glaucoma and other ocular conditions. As research continues to uncover new therapeutic potentials and improve delivery systems, the role of (15R)-Bimatoprost is expected to expand further into various medical fields.

Recommended suppliers
Xiantao Lizhao Pharmaceutical Technology Co., Ltd
(CAS:1163135-92-9)(5Z)-N-ethyl-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3R)-3-hydroxy-5-phenyl-1-pentenyl]-cyclopentyl]hept-5-enamide
LZ0060
Purity:97%
Quantity:100mg
Price ($):Inquiry
Email